Cas no 2229402-89-3 (2-(2,4,5-trimethoxyphenyl)ethanimidamide)

• Product Name: 2-(2,4,5-trimethoxyphenyl)ethanimidamide
• CAS No: 2229402-89-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6299596
• PubChem ID: 165969147
• Update Time: 2025-05-19

2-(2,4,5-trimethoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trimethoxyphenyl)ethanimidamide
• 2229402-89-3
• EN300-1812502

• Inchi： 1S/C11H16N2O3/c1-14-8-6-10(16-3)9(15-2)4-7(8)5-11(12)13/h4,6H,5H2,1-3H3,(H3,12,13)
• InChI Key： BZWBTZVAEWQGIJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1CC(=N)N)OC)OC

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.6Ų

Additional information on 2-(2,4,5-trimethoxyphenyl)ethanimidamide

Comprehensive Overview of 2-(2,4,5-Trimethoxyphenyl)ethanimidamide (CAS No. 2229402-89-3): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(2,4,5-trimethoxyphenyl)ethanimidamide (CAS No. 2229402-89-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis pathways, and current research trends surrounding this compound, while addressing common queries from researchers and industry professionals.

The compound's systematic name, 2-(2,4,5-trimethoxyphenyl)ethanimidamide, highlights its core structure: a phenyl ring substituted with three methoxy groups at positions 2, 4, and 5, coupled with an ethanimidamide functional group. This configuration contributes to its distinct chemical behavior, making it valuable for various synthetic applications. Researchers often search for "CAS 2229402-89-3 solubility" or "2-(2,4,5-trimethoxyphenyl)ethanimidamide synthesis," reflecting practical concerns in laboratory settings.

Recent studies have explored the role of 2-(2,4,5-trimethoxyphenyl)ethanimidamide as a building block in medicinal chemistry. Its structural motifs align with current trends in drug discovery, particularly in the design of small-molecule modulators. The compound's CAS number 2229402-89-3 serves as a critical identifier in patent literature and regulatory documentation, emphasizing its growing commercial relevance. Questions like "Is 2-(2,4,5-trimethoxyphenyl)ethanimidamide stable in aqueous solutions?" frequently appear in academic forums, underscoring the need for detailed physicochemical data.

From a synthetic chemistry perspective, the introduction of the ethanimidamide group offers versatile reactivity patterns. This feature has sparked interest in developing novel derivatives, as evidenced by searches for "2-(2,4,5-trimethoxyphenyl)ethanimidamide derivatives" and "CAS 2229402-89-3 reactivity." The compound's trimethoxyphenyl moiety also shares structural similarities with naturally occurring alkaloids, bridging synthetic and natural product chemistry domains.

Analytical characterization of 2-(2,4,5-trimethoxyphenyl)ethanimidamide typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. Researchers investigating "CAS 2229402-89-3 NMR peaks" or "2-(2,4,5-trimethoxyphenyl)ethanimidamide HPLC method" will find that proper analytical protocols are crucial for quality control in both research and potential scale-up scenarios. The compound's purity profile remains a key consideration for reproducible results in biological assays.

In the context of green chemistry initiatives, the synthesis and handling of 2-(2,4,5-trimethoxyphenyl)ethanimidamide have adapted to meet sustainability standards. Modern literature increasingly addresses queries like "eco-friendly synthesis of CAS 2229402-89-3," reflecting the chemical industry's shift toward environmentally conscious practices. The compound's stability under various storage conditions (2-(2,4,5-trimethoxyphenyl)ethanimidamide storage requirements) also features prominently in technical discussions.

Looking ahead, the scientific community continues to investigate new applications for 2-(2,4,5-trimethoxyphenyl)ethanimidamide, particularly in materials science and catalysis. Its CAS number 2229402-89-3 serves as an anchor point for tracking these developments across databases. As research progresses, updated safety data and handling guidelines for this compound remain essential resources for laboratory personnel and industrial chemists alike.